Cas no 95999-38-5 (Cyclohexanecarbonyl bromide, 1-bromo-)

Cyclohexanecarbonyl bromide, 1-bromo- structure
95999-38-5 structure
Product Name:Cyclohexanecarbonyl bromide, 1-bromo-
CAS No:95999-38-5
MF:C7H10Br2O
MW:269.96170091629
CID:751610
PubChem ID:13462404
Update Time:2025-04-19

Cyclohexanecarbonyl bromide, 1-bromo- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarbonyl bromide, 1-bromo-
    • 1-bromocyclohexane-1-carbonyl bromide
    • SCHEMBL11494159
    • DTXSID80541421
    • 95999-38-5
    • Inchi: 1S/C7H10Br2O/c8-6(10)7(9)4-2-1-3-5-7/h1-5H2
    • InChI Key: RRTZADKGWCMWPJ-UHFFFAOYSA-N
    • SMILES: BrC1(C(=O)Br)CCCCC1

Computed Properties

  • Exact Mass: 269.90779g/mol
  • Monoisotopic Mass: 267.90984g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1Ų

Cyclohexanecarbonyl bromide, 1-bromo- Related Literature

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